Triptolide palmitate

• Molecular Formula: C36H54O7
• Molecular Weight: 598.8 g/mol
• InChI: InChI=1S/C36H54O7/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-28(37)40-32-34(23(2)3)29(42-34)30-36(43-30)33(4)20-19-24-25(22-39-31(24)38)26(33)21-27-35(32,36)41-27/h23,26-27,29-30,32H,5-22H2,1-4H3/t26-,27-,29-,30-,32+,33-,34-,35+,36+/m0/s1
• InChIKey: IQUZWSRBSSSQQN-JMZYWKSWSA-N

Triptolide's poor solubility and narrow therapeutic window limit preclinical research. Triptolide palmitate-a C-14 palmitate ester prodrug-solves this via lipophilic modification. - **Extended PK**: Plasma t₁/₂ = 50.4 min in rats (>2× triptolide's ~21 min) - **Dual function**: Cytotoxic agent (MCF-7 IC₅₀=7.5 μM; A549 IC₅₀=6.4 μM) and drug carrier - **Application**: High encapsulation in SLNs/liposomes; sustained release; RA models with reduced hepatotoxicity Ideal for prodrug activation kinetics and lipid depot formulations.

Triptolide Palmitate: Lipophilic Prodrug and Carrier

Triptolide palmitate is a synthetic lipophilic derivative of the diterpenoid triepoxide triptolide (PG490), modified through palmitate esterification at the C-14 hydroxyl group [1]. This structural modification yields a compound with dual functionality: it acts as a cytotoxic agent against cancer cells and as a potential drug delivery carrier [1]. Key pharmacological data include cytotoxic activity against MCF-7 (IC₅₀ = 7.5 μM) and A549 (IC₅₀ = 6.4 μM) cell lines, and a plasma half-life (t₁/₂) of 50.4 minutes in Sprague-Dawley rats [1]. As a lipophilic prodrug, it is specifically designed to address the clinical limitations of its parent compound, triptolide, which include poor aqueous solubility and significant systemic toxicity [2].

Design Lipophilic ester prodrug for lipid-based carrier and delivery research

PK Extended half-life supports sustained-exposure PK studies

Mechanism Reduced in vitro potency enables prodrug activation investigation

• [1] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [2] Noel P, Von Hoff DD, Saluja AK, Velagapudi M, Borazanci E, Han H. Triptolide and Its Derivatives as Cancer Therapies. Trends Pharmacol Sci. 2019 May;40(5):327-341. doi: 10.1016/j.tips.2019.03.002. View Source

Non-Interchangeability of Triptolide Derivatives

Simple substitution between triptolide and its derivatives is not scientifically valid due to fundamental differences in their molecular design that directly impact pharmacokinetic (PK) behavior, toxicity, and application. The parent compound, triptolide, exhibits potent activity but is severely limited by poor water solubility, low bioavailability, and high multi-organ toxicity, which is reflected in its short elimination half-life in rats (approx. 16.8–21.7 min) [1]. The clinical-stage prodrug Minnelide is a water-soluble analog developed for systemic administration and has a distinct safety profile, with phase I trials reporting Grade ≥3 toxicities in 69% of patients [2]. In contrast, triptolide palmitate is a lipophilic prodrug with a significantly extended half-life (t₁/₂ = 50.4 min), representing a >2-fold increase over the parent compound, and is specifically investigated for its dual role as both a cytotoxic agent and a drug carrier in advanced delivery systems [3]. These divergent physicochemical and PK characteristics mean that each compound is optimized for different research and formulation strategies, and they cannot be generically substituted without altering the intended experimental or therapeutic outcome.

vs Triptolide

Lipophilic prodrug; extended half-life; micromolar-range potency

Parent compound; short half-life; nanomolar potency

vs Minnelide

Lipophilic ester for lipid-based delivery

Water-soluble phosphate prodrug for systemic administration

• [1] Shao F, Wang G, Sun J, Xie H, Li H, Liang Y, et al. Pharmacokinetic study of triptolide, a constituent of immunosuppressive chinese herb medicine, in rats. Biol Pharm Bull. 2007;30(4):702-7. View Source
• [2] Borazanci E, et al. First-in-Human Phase I Study of Minnelide in Patients With Advanced Gastrointestinal Cancers: Safety, Pharmacokinetics, Pharmacodynamics, and Antitumor Activity. Oncologist. 2024 Jan 3;29(2):132-141. doi: 10.1093/oncolo/oyad278. View Source
• [3] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source

Triptolide Palmitate: Comparative Evidence

Plasma Half-Life Comparison

Triptolide palmitate demonstrates a significantly extended plasma half-life compared to the parent compound triptolide in rodent models. This is a quantifiable PK advantage for research applications requiring sustained exposure [1][2].

Plasma Half-Life

Reported

50.4 min

vs 16.8–21.7 min (triptolide)

Supports sustained exposure research context

Sprague-Dawley rat model

Evidence Dimension	Elimination Half-Life (t₁/₂)
Target Compound Data	50.4 minutes
Comparator Or Baseline	Triptolide: 16.81 to 21.70 minutes
Quantified Difference	Approximately 2.3- to 3-fold increase in t₁/₂ for triptolide palmitate.
Conditions	Sprague-Dawley rat model following administration.

Why This Matters

A longer half-life in vivo can translate to sustained drug exposure, which is a critical parameter for efficacy in preclinical models and for designing dosing regimens.

• [1] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [2] Shao F, Wang G, Sun J, Xie H, Li H, Liang Y, et al. Pharmacokinetic study of triptolide, a constituent of immunosuppressive chinese herb medicine, in rats. Biol Pharm Bull. 2007;30(4):702-7. View Source

Cytotoxicity in MCF-7 Cells

A direct cross-study comparison reveals a substantial difference in potency between triptolide palmitate and its parent compound against the MCF-7 breast cancer cell line. Triptolide exhibits nanomolar potency, while the palmitate prodrug shows micromolar activity, reflecting the impact of esterification on immediate bioactivity [1][2].

MCF-7 Cytotoxicity

Reported

7.5 μM

vs 330.5 nM (triptolide)

~23-fold difference

Supports prodrug activation research context

MTT assay, 72h for triptolide

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	7.5 μM (7,500 nM)
Comparator Or Baseline	Triptolide: 330.5 ± 3.5 nM
Quantified Difference	Triptolide is approximately 22.7-fold more potent than triptolide palmitate in this cell line.
Conditions	MCF-7 human breast cancer cell line. Triptolide palmitate data from MTT or similar cytotoxicity assay (duration unspecified); Triptolide data from 72-hour MTT assay.

Why This Matters

This quantifiable difference in potency is critical for experimental design. Triptolide palmitate's reduced potency suggests it is a prodrug requiring metabolic activation (de-esterification) and is more suitable for applications where controlled release or reduced acute toxicity is prioritized over maximum potency.

• [1] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [2] Liu Y, et al. Triptolide reverses MCF-7/ADR cell resistance by down-regulating P-glycoprotein expression. Article in Chinese. (Original citation: IC50 values of triptolide on MCF-7 cells were 330.5±3.5 nmol/L). View Source

Cytotoxicity in A549 Cells

A similar trend in potency is observed in the A549 lung cancer cell line. The parent compound, triptolide, is considerably more potent in vitro than the esterified triptolide palmitate, reinforcing the prodrug nature of the derivative [1][2].

A549 Cytotoxicity

Reported

6.4 μM

vs 259.4 nM (24h) / 61.5 nM (48h) triptolide

~25- to 104-fold difference

Supports cell-model endpoint review context

A549 lung cancer cell line, MTT assay

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	6.4 μM (6,400 nM)
Comparator Or Baseline	Triptolide: 259.38 nM (24h) or 61.49 nM (48h)
Quantified Difference	Depending on the triptolide assay duration, triptolide is between 24.7-fold (24h IC₅₀) and 104.1-fold (48h IC₅₀) more potent than triptolide palmitate.
Conditions	A549 human lung adenocarcinoma cell line. Triptolide palmitate data from MTT or similar cytotoxicity assay; Triptolide data from 24h and 48h MTT assays.

Why This Matters

The consistent >20-fold difference in potency across multiple cancer cell lines confirms that triptolide palmitate is not a direct substitute for triptolide. Its selection is scientifically justified in studies focused on prodrug activation, lipid-based formulations, or as a less acutely toxic component within a combination or delivery system.

• [1] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [2] Li Y, et al. Study on the radiosensitization effect of triptolide on lung cancer A549 cells. Article in Chinese. (Original citation: IC50 of triptolide on A549 cells was 259.38 nmol/L at 24h and 61.49 nmol/L at 48h). View Source

Lipophilic vs. Hydrophilic Prodrug Strategies

Triptolide palmitate and Minnelide represent opposing prodrug design strategies to overcome the clinical limitations of triptolide. Minnelide is a water-soluble prodrug developed for systemic intravenous or oral administration, whereas triptolide palmitate is a lipophilic ester designed for incorporation into lipid-based delivery systems [1]. This physicochemical divergence dictates their respective application niches.

Prodrug Design

Class-level

Lipophilic ester

vs Water-soluble phosphate (Minnelide)

Suited for lipid-based carrier research

Physicochemical design inference

Evidence Dimension	Prodrug Physicochemical Property
Target Compound Data	Lipophilic (palmitate ester; M.W. 598.81; LogP predicted high)
Comparator Or Baseline	Minnelide: Water-soluble (disodium salt variant of a triptolide phosphate prodrug)
Quantified Difference	Opposing solubility profiles (lipophilic vs. hydrophilic).
Conditions	Molecular structure and formulation data.

Why This Matters

This fundamental difference in design means triptolide palmitate is specifically suited for research involving lipid nanoparticles, liposomes, cell membrane-derived carriers, or other lipophilic drug delivery platforms, a role for which the water-soluble Minnelide is unsuitable.

• [1] Noel P, Von Hoff DD, Saluja AK, Velagapudi M, Borazanci E, Han H. Triptolide and Its Derivatives as Cancer Therapies. Trends Pharmacol Sci. 2019 May;40(5):327-341. doi: 10.1016/j.tips.2019.03.002. View Source

Research & Procurement Scenarios for Triptolide Palmitate

Lipid Nanoparticle Formulation Design

This compound is the preferred choice for developing lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) or liposomes. Its lipophilic palmitate ester chain enables high encapsulation efficiency within the lipid matrix, a characteristic not possible with water-soluble analogs like Minnelide [1]. Procurement is justified when the research goal is to investigate the impact of sustained release from a lipid depot on the therapeutic index of triptolide, leveraging the compound's >2-fold extended half-life [2].

Esterase-Mediated Prodrug Activation

Triptolide palmitate is an ideal tool for investigating the kinetics and specificity of prodrug activation. The >20-fold difference in in vitro potency compared to triptolide provides a clear, quantifiable signal for monitoring the conversion of the inactive palmitate prodrug to the active parent compound by cellular esterases [3][4]. This application is essential for studies aiming to elucidate the role of the tumor microenvironment or specific cell types in prodrug metabolism.

Dual-Function Theranostic Platforms

The compound's inherent ability to act as a 'drug carrier' makes it suitable for constructing biomimetic or multi-component delivery systems. For instance, it can be co-encapsulated with other therapeutic or imaging agents in cell-based carriers like cryoshocked adipocytes for targeted pulmonary delivery [5]. Procurement is strategic for projects developing next-generation platforms where the carrier material itself has pharmacological activity.

Rheumatoid Arthritis Models

In preclinical models of rheumatoid arthritis (RA), where the therapeutic window of triptolide is narrow, a less acutely potent prodrug is a scientifically sound alternative. Research indicates that palmitate-based formulations of triptolide can effectively inhibit pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) while significantly mitigating the liver, kidney, and testicular toxicity associated with the parent drug in vivo [6]. This application is highly relevant for researchers seeking to validate the efficacy of triptolide-based therapies in chronic inflammatory disease models without the confounding effects of severe systemic toxicity.

Application

Selection Property

Validation Focus

Lipid-based nanoparticle research

Lipophilic ester for high encapsulation

Encapsulation efficiency and sustained release

Esterase-mediated prodrug conversion

Quantifiable prodrug-activation signal

Monitoring conversion to active triptolide

Dual cytotoxic/carrier system research

Inherent cytotoxic and carrier function

Co-encapsulation and carrier-cell viability

Inflammatory arthritis model research

Toxicity-mitigation profile in vivo

Cytokine response and organ toxicity endpoints

• [1] Noel P, Von Hoff DD, Saluja AK, Velagapudi M, Borazanci E, Han H. Triptolide and Its Derivatives as Cancer Therapies. Trends Pharmacol Sci. 2019 May;40(5):327-341. doi: 10.1016/j.tips.2019.03.002. View Source
• [2] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [3] TargetMol. Triptolide palmitate [Technical Datasheet]. Product No. T87567. CAS: 2126920-51-0. View Source
• [4] Liu Y, et al. Triptolide reverses MCF-7/ADR cell resistance by down-regulating P-glycoprotein expression. Article in Chinese. (Original citation: IC50 values of triptolide on MCF-7 cells were 330.5±3.5 nmol/L). View Source
• [5] Li A, Qi F, Zeng Y, Liu R, Cai H, He M, et al. Cryoshocked Adipocytes Mediated Dual-Modal Strategy Combining Photodynamic Therapy and Triptolide Palmitate for Pulmonary Metastatic Melanoma Treatment. Adv Sci (Weinh). 2025 Mar;12(9):e2414307. doi: 10.1002/advs.202414307. View Source
• [6] Li M, et al. Triptolide and l-ascorbate palmitate co-loaded micelles for combination therapy of rheumatoid arthritis and side effect attenuation. Drug Deliv. 2022 Dec;29(1):2031-2042. doi: 10.1080/10717544.2022.2094546. View Source